3-Methoxy-4-{3-oxo-3-[2-(trifluoromethyl)pyrrolidin-1-yl]propoxy}benzaldehyde

• IUPAC Name: 3-methoxy-4-[3-oxo-3-[2-(trifluoromethyl)pyrrolidin-1-yl]propoxy]benzaldehyde
• InChI: InChI=1S/C16H18F3NO4/c1-23-13-9-11(10-21)4-5-12(13)24-8-6-15(22)20-7-2-3-14(20)16(17,18)19/h4-5,9-10,14H,2-3,6-8H2,1H3
• InChI Key: FNBDLHOEWGWNJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCCC(=O)N2CCCC2C(F)(F)F
• Molecular Formula: C16H18F3NO4
• Molecular Weight: 345.31 g/mol

Description

3-Methoxy-4-{3-oxo-3-[2-(trifluoromethyl)pyrrolidin-1-yl]propoxy}benzaldehyde , also known by its chemical formula C19H20O4 , is a compound with intriguing properties. Its molecular weight is approximately 312.36 g/mol . The structure consists of a benzaldehyde core with a methoxy group (–OCH₃) at position 3 and a complex side chain containing a trifluoromethyl-substituted pyrrolidine ring .

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the pyrrolidine moiety, aldehyde formation, and methoxy group attachment. While specific synthetic routes may vary, researchers have explored various methods to access this intriguing molecule .

Molecular Structure Analysis

The molecular structure of 3-Methoxy-4-{3-oxo-3-[2-(trifluoromethyl)pyrrolidin-1-yl]propoxy}benzaldehyde reveals its complexity. The trifluoromethyl-substituted pyrrolidine ring contributes to its unique properties. The methoxy group enhances its solubility and influences its reactivity .

Chemical Reactions Analysis

This compound can participate in diverse chemical reactions. Researchers have investigated its behavior in nucleophilic substitutions, condensations, and cyclizations. The aldehyde group allows for further functionalization, making it a valuable intermediate in organic synthesis .

Physical And Chemical Properties Analysis

• Spectral Data : Researchers have obtained NMR, IR, and UV-Vis spectra to characterize this compound .

Mechanism of Action

The precise mechanism of action for this compound depends on its context. It may act as a building block for more complex molecules or exhibit specific biological activity. Further studies are needed to elucidate its specific targets and pathways .

Safety and Hazards

• Flash Point : Not applicable (since it is a solid) .

Future Directions

Researchers should explore the biological activity of this compound, investigate its potential as a drug candidate, and optimize its synthetic routes. Additionally, understanding its interactions with biological macromolecules could lead to exciting applications .